Cas no 919293-29-1 (Benz[h]isoquinoline-5-carbonitrile, 9-bromo-)

• Product Name: Benz[h]isoquinoline-5-carbonitrile, 9-bromo-
• CAS No: 919293-29-1
• MF: C₁₄H₇BrN₂
• MW: 283.122781991959
• CID: 764562
• PubChem ID: 57910867
• Update Time: 2025-04-19

Benz[h]isoquinoline-5-carbonitrile, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline-5-carbonitrile, 9-bromo-
• 9-bromobenzo[h]isoquinoline-5-carbonitrile
• DTXSID60728278
• SCHEMBL4292438
• 919293-29-1

• Inchi： 1S/C14H7BrN2/c15-11-2-1-9-5-10(7-16)12-3-4-17-8-14(12)13(9)6-11/h1-6,8H
• InChI Key： CJBAVQSHNIXXDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C#N)=C3C=CN=CC3=C2C=1

Computed Properties

• Exact Mass: 281.97926g/mol
• Monoisotopic Mass: 281.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7Ų